molecular formula C9H12N2O2 B8348583 2-(3-Methyl-[1,2,4]oxadiazol-5-yl)-cyclohexanone

2-(3-Methyl-[1,2,4]oxadiazol-5-yl)-cyclohexanone

Cat. No.: B8348583
M. Wt: 180.20 g/mol
InChI Key: MEMZETDOSXHLHG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-Methyl-[1,2,4]oxadiazol-5-yl)-cyclohexanone is a useful research compound. Its molecular formula is C9H12N2O2 and its molecular weight is 180.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H12N2O2

Molecular Weight

180.20 g/mol

IUPAC Name

2-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexan-1-one

InChI

InChI=1S/C9H12N2O2/c1-6-10-9(13-11-6)7-4-2-3-5-8(7)12/h7H,2-5H2,1H3

InChI Key

MEMZETDOSXHLHG-UHFFFAOYSA-N

Canonical SMILES

CC1=NOC(=N1)C2CCCCC2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-(1,4-dioxa-spiro[4.5]dec-6-yl)-3-methyl-[1,2,4]oxadiazole (0.67 g, 3.0 mmol), tetrahydrofuran (70 mL), and 3 N hydrochloric acid (35 mL) was stirred at 60° C. for 13 h. The mixture was cooled and extracted with ethyl acetate. The organic layer was successively washed with saturated sodium bicarbonate solution and with brine, dried over sodium sulfate, and evaporated under reduced pressure. The remaining solid was recrystallized from heptane to give the title compound (0.11 g, 20%) as an off-white solid. MS ISP (m/e): 181.1 [(M+H)+]. mp 74-76° C.
Name
5-(1,4-dioxa-spiro[4.5]dec-6-yl)-3-methyl-[1,2,4]oxadiazole
Quantity
0.67 g
Type
reactant
Reaction Step One
Quantity
35 mL
Type
reactant
Reaction Step One
Quantity
70 mL
Type
solvent
Reaction Step One
Yield
20%

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